2-Aminopropan-1-ol;2-methoxyethanol;propane-1,3-diol
Overview
Description
2-Aminopropan-1-ol (2AP1ol), 2-methoxyethanol (2ME), and propane-1,3-diol (P13D) are three compounds that are commonly used in scientific research. 2AP1ol and 2ME are both alcohols, while P13D is a diol. All three of these compounds have a variety of uses in scientific research and have distinct advantages and limitations.
Scientific Research Applications
Atmospheric Chemistry Research
The compound 2-Amino-2-methyl-1-propanol has been used in atmospheric chemistry research. A study investigated the OH-initiated degradation of this compound under simulated atmospheric conditions . The research employed time-resolved online high-resolution proton-transfer reaction-time-of-flight mass spectrometry (PTR-ToF-MS) and chemical analysis of aerosol online PTR-ToF-MS (CHARON-PTR-ToF-MS) instrumentation .
CO2 Capture
2-Amino-2-methyl-1-propanol has been studied for its potential in CO2 capture . The solubility of CO2 in aqueous solutions of this compound was experimentally measured at various temperatures and pressures . This research could contribute to the development of new solvents for CO2 capture, which is a significant area of research for reducing greenhouse gas emissions .
Drug Development
HS-10370 has been developed by Hanssen Pharmaceuticals as a potent, orally bioavailable, highly selective small molecule KRAS G12C inhibitor . The drug has shown good safety and tolerability characteristics in late-stage solid tumor patients . It has demonstrated good efficacy in treating KRAS G12C mutated late-stage solid tumors, especially late-stage NSCLC .
Chemical Absorption
2-Amino-2-methyl-1-propanol has been suggested as an alternative to monoethanolamine (MEA) for chemical absorption processes . This could have applications in various industries where chemical absorption is required .
Chemical Synthesis
In the chemical industry, 2-Amino-2-methyl-1-propanol can be synthesized through the reaction of ammonia and propionaldehyde . This compound is a flammable liquid and can react with acids to neutralize them .
properties
IUPAC Name |
2-aminopropan-1-ol;2-methoxyethanol;propane-1,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO.2C3H8O2/c1-3(4)2-5;1-5-3-2-4;4-2-1-3-5/h3,5H,2,4H2,1H3;4H,2-3H2,1H3;4-5H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTJMTQHAYBRLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)N.COCCO.C(CO)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H25NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminopropan-1-ol;2-methoxyethanol;propane-1,3-diol | |
CAS RN |
77110-54-4 |
Source
|
| Record name | O-(2-Aminopropyl)-O'-(2-methoxyethyl)polypropylene glycol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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